molecular formula C11H20O2S B8483511 2-Cyclopentylsulfanyl-2-methyl-propionic acid ethyl ester

2-Cyclopentylsulfanyl-2-methyl-propionic acid ethyl ester

Cat. No.: B8483511
M. Wt: 216.34 g/mol
InChI Key: LLBJJZHCINFVQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Cyclopentylsulfanyl-2-methyl-propionic acid ethyl ester is a useful research compound. Its molecular formula is C11H20O2S and its molecular weight is 216.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H20O2S

Molecular Weight

216.34 g/mol

IUPAC Name

ethyl 2-cyclopentylsulfanyl-2-methylpropanoate

InChI

InChI=1S/C11H20O2S/c1-4-13-10(12)11(2,3)14-9-7-5-6-8-9/h9H,4-8H2,1-3H3

InChI Key

LLBJJZHCINFVQA-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C)(C)SC1CCCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5 g (48.7 mmol) of cyclopentyl thiol in ethanol (50 mL) are added 2.7 g (48.75 mmol) of KOH pellets, followed by 9.5 g (48.7 mmol) of ethyl α-bromoisobutyrate. The reaction is heated to reflux for 2 h and then cooled to room temperature. The solid (KBr) is separated by filtration and rinsed with ethanol (20 mL). The filtrate is concentrated under reduced pressure and the residue dissolved in DCM (50 mL). The organic layer is washed with saturated aqueous NaHCO3 solution (50 mL). The aqueous washes are back-extracted with DCM (10 mL). The combined organics are washed with brine, dried over Na2SO4. Filtration and concentration under reduced pressure affords 8.1 g of 2-cyclopentylsulfanyl-2-methyl-propionic acid ethyl ester. Yield: 77%, ES-MS: m/z 217 [M+H]
Quantity
5 g
Type
reactant
Reaction Step One
Name
Quantity
2.7 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
9.5 g
Type
reactant
Reaction Step Two

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